Cas no 101258-47-3 (3,4-dichloro-5-methyl-1H-pyrazole)
101258-47-3 structure
Product Name:3,4-dichloro-5-methyl-1H-pyrazole
CAS No:101258-47-3
MF:C4H4Cl2N2
MW:150.993958473206
CID:6832215
PubChem ID:14849319
Update Time:2025-03-29
3,4-dichloro-5-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 4,5-Dichloro-3-methyl-1H-pyrazole
- SCHEMBL24687302
- 3,4-Dichloro-5-methyl-1H-pyrazole
- SCHEMBL4361618
- 101258-47-3
- 101257-86-7
- 3,4-dichloro-5-methyl-1H-pyrazole
-
- Inchi: 1S/C4H4Cl2N2/c1-2-3(5)4(6)8-7-2/h1H3,(H,7,8)
- InChI Key: WQYUUXGZKGXDFW-UHFFFAOYSA-N
- SMILES: ClC1C(=NNC=1C)Cl
Computed Properties
- Exact Mass: 149.9751535Da
- Monoisotopic Mass: 149.9751535Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 28.7Ų
3,4-dichloro-5-methyl-1H-pyrazole Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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